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Compound of Interest

Compound Name: Pyrithiobac

Cat. No.: B056207 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of pyrithiobac-sodium, a selective pre- and post-emergence herbicide. Intended for

researchers, scientists, and professionals in drug development, this document details

quantitative data, experimental methodologies for property determination, and the biochemical

mechanism of action.

General and Chemical Properties
Pyrithiobac-sodium is a member of the pyrimidinylthiobenzoate class of herbicides. Its mode

of action is the inhibition of the plant enzyme acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS). This inhibition disrupts the biosynthesis of essential

branched-chain amino acids, leading to cessation of plant growth and eventual death. The

technical-grade active ingredient typically appears as a white to off-white crystalline powder.
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Identifier Value Source

Chemical Name

Sodium 2-chloro-6-((4,6-

dimethoxy-2-

pyrimidinyl)thio)benzoate

CAS Number 123343-16-8

Molecular Formula C13H10ClN2NaO4S

Molecular Weight 348.74 g/mol

Synonyms DPX-PE350, KIH-2031, Staple

Physicochemical Data
The following tables summarize the key physicochemical properties of pyrithiobac-sodium.

These parameters are critical for understanding its environmental fate, transport, and biological

activity.

Table 2.1: Solubility and Partitioning Behavior
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Property Value
Temperature
(°C)

pH
Conditions/Not
es

Water Solubility
728,000 mg/L

(728 g/L)
20 7

705 g/L 25 7

Solubility in

Organic Solvents

Methanol: 270

g/L
20

Acetone: 0.812

g/L
20

Acetonitrile:

0.347 g/L
20

Ethyl Acetate:

0.205 g/L
20

Dichloromethane

: 0.0084 g/L
20

Toluene: 0.005

g/L
20

Hexane: <0.010

g/L
20

Octanol-Water

Partition

Coefficient (log

KOW)

-0.84 20 7

0.15 25 7

Dissociation

Constant (pKa)
2.34 25

Table 2.2: Environmental Fate Properties
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Property Value Temperature (°C) Conditions/Notes

Vapor Pressure 3.60 x 10⁻¹¹ torr 25

4.80 x 10⁻⁶ mPa 20

Henry's Law Constant
2.27 x 10⁻¹⁷

atm·m³/mol
25

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

17.2
Indicates high mobility

in soil.

14.7 to 26.9 Weakly sorbed to soil.

Hydrolysis Half-life

(DT₅₀)
Stable At pH 5, 7, and 9.

Aqueous Photolysis

Half-life (DT₅₀)
13 days 25 At pH 7.

11 days 25 At pH 5.

15 days 25 At pH 9.

Soil Photolysis Half-

life (DT₅₀)
31-55 days

Aerobic Soil

Metabolism Half-life

(DT₅₀)

40-160 days

60 days

Laboratory study;

degradation is

primarily microbial.

Experimental Protocols
The determination of the physicochemical properties of chemical substances like pyrithiobac-

sodium is standardized through internationally accepted methods, such as the OECD

Guidelines for the Testing of Chemicals. These protocols ensure data quality and comparability

across different laboratories.
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Water Solubility (OECD Guideline 105)
This guideline describes two primary methods for determining the water solubility of a

substance.

Flask Method: Suitable for substances with solubilities above 10⁻² g/L, which applies to

pyrithiobac-sodium.

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant, controlled temperature (e.g., 20°C) for a period

sufficient to reach equilibrium (e.g., 24 hours).

To ensure equilibrium is reached, samples of the aqueous solution are taken at regular

intervals (e.g., 1, 2, and 24 hours) and the concentration is measured. Equilibrium is

confirmed when consecutive measurements are consistent.

After equilibration, the mixture is centrifuged or filtered to separate the undissolved

substance from the saturated aqueous solution.

The concentration of the substance in the clear aqueous phase is then determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC)

with UV detection.

Column Elution Method: Primarily used for substances with low solubility (<10⁻² g/L).

Partition Coefficient (n-octanol/water) (OECD Guideline
107 & 123)
The octanol-water partition coefficient (Kow or Pow) is a measure of a chemical's lipophilicity.

Shake Flask Method (OECD 107): Suitable for log Kow values between -2 and 4.

A solution of the test substance is prepared in either n-octanol or water (whichever is more

soluble).

Predetermined volumes of n-octanol and water (pre-saturated with each other) are added

to a vessel.
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A small volume of the stock solution of the test substance is added.

The vessel is sealed and shaken at a constant temperature until equilibrium is achieved.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of the test substance in both the n-octanol and water phases is

determined by an appropriate analytical technique.

The Kow is calculated as the ratio of the concentration in the n-octanol phase to the

concentration in the water phase.

Slow-Stirring Method (OECD 123): Particularly useful for highly hydrophobic substances (log

Pow > 4) to avoid the formation of microdroplets that can interfere with measurements.

Vapor Pressure (OECD Guideline 104)
This guideline details several methods for determining the vapor pressure of a substance.

Given the very low vapor pressure of pyrithiobac-sodium, a method suitable for low volatility

compounds is required.

Gas Saturation Method:

A stream of inert gas (e.g., nitrogen) is passed at a known flow rate through or over the

surface of the test substance.

The substance must be held at a constant, accurately known temperature.

The gas becomes saturated with the vapor of the substance.

The amount of substance transported by the gas is determined by trapping it (e.g., on a

sorbent material) and subsequently quantifying it via a sensitive analytical method like Gas

Chromatography (GC) or HPLC.

The vapor pressure is calculated from the mass of the substance transported, the volume

of gas used, and the molecular weight of the substance, assuming ideal gas behavior. The

measurement is repeated at several temperatures to establish a vapor pressure curve.
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Adsorption/Desorption (OECD Guideline 106)
This test determines the affinity of a chemical to adsorb to soil, providing the Koc value.

Batch Equilibrium Method:

Adsorption Phase: A series of vessels are prepared, each containing a known mass of soil

and a known volume of an aqueous solution of the test substance (often ¹⁴C-labeled for

ease of detection) at various concentrations. A 0.01 M CaCl₂ solution is typically used as

the aqueous medium to mimic soil solution ionic strength.

The vessels are agitated (shaken) in the dark at a constant temperature for a period

sufficient to reach equilibrium (determined in a preliminary kinetics test, often 24-48

hours).

After equilibration, the solid and liquid phases are separated by centrifugation.

The concentration of the test substance remaining in the aqueous phase is measured.

The amount of substance adsorbed to the soil is calculated by the difference between the

initial and final aqueous concentrations (the indirect method).

Desorption Phase: After the adsorption equilibrium is reached and the supernatant is

removed, a fresh solution (without the test substance) is added to the soil. The vessels are

agitated again for the same equilibrium period, and the amount of substance that desorbs

back into the solution is quantified.

Mechanism of Action and Biological Pathways
Pyrithiobac-sodium's herbicidal activity stems from its function as an inhibitor of Acetolactate

Synthase (ALS). ALS is the first and rate-limiting enzyme in the biosynthetic pathway of the

branched-chain amino acids (BCAAs): valine, leucine, and isoleucine. As these amino acids

are essential for protein synthesis and cell division, their depletion leads to a rapid cessation of

growth in susceptible plants.

Signaling Pathway: ALS Inhibition
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Caption: Inhibition of Acetolactate Synthase (ALS) by Pyrithiobac-Sodium.

The diagram above illustrates how pyrithiobac-sodium blocks the ALS enzyme, preventing the

conversion of pyruvate and α-ketobutyrate into the precursors of valine, leucine, and

isoleucine. This disruption halts protein synthesis and leads to the death of the plant.

Experimental Workflow: Herbicide Physicochemical &
Efficacy Assessment
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Caption: General workflow for herbicide characterization and development.

This workflow outlines the logical progression from initial characterization of the pure active

ingredient to formulation, efficacy testing, and environmental assessment, culminating in the

data package required for regulatory evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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